Cas no 342793-00-4 ((2S)-1-(propan-2-yl)pyrrolidine-2-carboxylic acid)

• Product Name: (2S)-1-(propan-2-yl)pyrrolidine-2-carboxylic acid
• CAS No: 342793-00-4
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD12827527
• CID: 302262
• PubChem ID: 45084886
• Update Time: 2025-06-12

(2S)-1-(propan-2-yl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-1-Isopropylpyrrolidine-2-carboxylic acid
• 1-isopropyl-L-proline(SALTDATA: FREE)
• 1-Isopropylproline
• L-Proline,1-(1-methylethyl)-
• 1-isopropyl-L-proline
• 1-Isopropyl-pyrrolidine-2-carboxylic acid
• N-iPr-L-Pro
• N-isopropyl proline
• N-Isopropyl-L-proline
• (2S)-1-(propan-2-yl)pyrrolidine-2-carboxylic acid
• EN300-7045152
• AS-62327
• L-Proline,1-(1-methylethyl)-(9ci)
• (5)-1-isopropyl-pyrrolidine-2-carboxylic acid
• 1-(1-Methylethyl)-L-proline
• (2S)-1-Isopropyl-2-pyrrolidinecarboxylic acid
• Isopropyl-L-proline
• AKOS006332948
• (2S)-1-propan-2-ylpyrrolidine-2-carboxylic acid
• CKPAOPWAVKSUPQ-ZETCQYMHSA-N
• CS-0046956
• 342793-00-4
• AKOS016000045
• 1-isopropylproline hydrochloride
• (S)-1-isopropyl-pyrrolidine-2-carboxylic acid
• L-Proline, 1-(1-methylethyl)- (9CI)
• SCHEMBL1881293
• CS-0369350
• MFCD12827527
• (2S)-1-ISOPROPYLPYRROLIDINE-2-CARBOXYLIC ACID

• MDL： MFCD12827527
• Inchi： 1S/C8H15NO2/c1-6(2)9-5-3-4-7(9)8(10)11/h6-7H,3-5H2,1-2H3,(H,10,11)/t7-/m0/s1
• InChI Key： CKPAOPWAVKSUPQ-ZETCQYMHSA-N
• SMILES： OC([C@@H]1CCCN1C(C)C)=O

Computed Properties

• Exact Mass: 157.11000
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54000
• LogP: 0.88170

(2S)-1-(propan-2-yl)pyrrolidine-2-carboxylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-1-(propan-2-yl)pyrrolidine-2-carboxylic acid

Introduction to (2S)-1-(propan-2-yl)pyrrolidine-2-carboxylic acid (CAS No. 342793-00-4)

(2S)-1-(propan-2-yl)pyrrolidine-2-carboxylic acid (CAS No. 342793-00-4) is a chiral amino acid derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Ile-Pro, is a key building block in the synthesis of various biologically active peptides and proteins. Its unique structural features and chirality make it an essential component in the development of novel therapeutic agents.

The chemical structure of (2S)-1-(propan-2-yl)pyrrolidine-2-carboxylic acid consists of a pyrrolidine ring with a carboxylic acid group and an isopropyl substituent. The presence of the chiral center at the 2-position of the pyrrolidine ring imparts enantiomeric purity, which is crucial for its biological activity and selectivity. This compound can be synthesized through various methods, including asymmetric synthesis and enzymatic resolution, ensuring high enantiomeric excess (ee).

Recent studies have highlighted the potential applications of (2S)-1-(propan-2-yl)pyrrolidine-2-carboxylic acid in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as a potent inhibitor of certain proteases, making it a promising lead for the development of antiviral and anticancer drugs. The ability to modulate protease activity is particularly important in treating diseases such as HIV, hepatitis C, and cancer, where protease inhibitors play a critical role.

In addition to its role as a protease inhibitor, (2S)-1-(propan-2-yl)pyrrolidine-2-carboxylic acid has shown promise in enhancing the bioavailability and stability of peptides. Peptides are known for their high specificity and low toxicity but often suffer from poor stability and rapid degradation in biological systems. By incorporating this compound into peptide sequences, researchers have observed improved pharmacokinetic properties, including enhanced solubility and reduced susceptibility to enzymatic degradation.

The use of (2S)-1-(propan-2-yl)pyrrolidine-2-carboxylic acid in peptide synthesis has also been explored in the context of drug delivery systems. A study published in the Journal of Controlled Release demonstrated that this compound can be effectively incorporated into nanoparticles and liposomes, enhancing the targeted delivery of therapeutic agents to specific tissues or cells. This approach has shown potential in improving the efficacy and reducing the side effects of various drugs.

Beyond its applications in drug discovery, (2S)-1-(propan-2-yl)pyrrolidine-2-carboxylic acid has also been investigated for its role in materials science. Its unique chemical properties make it suitable for use in the development of advanced materials with tailored functionalities. For example, researchers have utilized this compound to create self-assembling peptides that form hydrogels with tunable mechanical properties. These hydrogels have potential applications in tissue engineering and regenerative medicine.

In conclusion, (2S)-1-(propan-2-yl)pyrrolidine-2-carboxylic acid (CAS No. 342793-00-4) is a versatile compound with significant potential in various scientific and medical fields. Its unique structural features and chirality make it an essential building block for the synthesis of biologically active molecules, enhancing their stability, bioavailability, and therapeutic efficacy. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern pharmaceutical and materials science.